Cas no 1261444-03-4 (6,2'-Bis(trifluoromethyl)biphenyl-3-carbonitrile)

6,2'-Bis(trifluoromethyl)biphenyl-3-carbonitrile is a fluorinated biphenyl derivative featuring two trifluoromethyl groups and a cyano substituent. This compound is valued for its electron-withdrawing properties, which enhance its utility in organic synthesis, particularly in cross-coupling reactions and as a building block for pharmaceuticals and agrochemicals. The trifluoromethyl groups contribute to increased lipophilicity and metabolic stability, making it advantageous in drug design. Its rigid biphenyl core and polar nitrile functionality further facilitate applications in material science, such as liquid crystal development. The compound's well-defined structure and reactivity make it a reliable intermediate for specialized chemical transformations.

6,2'-Bis(trifluoromethyl)biphenyl-3-carbonitrile structure

1261444-03-4 structure

Product Name:6,2'-Bis(trifluoromethyl)biphenyl-3-carbonitrile

CAS No:1261444-03-4

MF:C₁₅H₇F₆N

MW:315.213204622269

CID:4994792

Update Time:2025-06-08

6,2'-Bis(trifluoromethyl)biphenyl-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

- 6,2'-Bis(trifluoromethyl)biphenyl-3-carbonitrile
- Inchi： 1S/C15H7F6N/c16-14(17,18)12-4-2-1-3-10(12)11-7-9(8-22)5-6-13(11)15(19,20)21/h1-7H
- InChI Key： HHTHXTIBNNSJJD-UHFFFAOYSA-N
- SMILES： FC(C1C=CC(C#N)=CC=1C1C=CC=CC=1C(F)(F)F)(F)F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 22
Rotatable Bond Count: 1
Complexity: 432
XLogP3: 5
Topological Polar Surface Area: 23.8

6,2'-Bis(trifluoromethyl)biphenyl-3-carbonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A011006634-250mg	6,2'-Bis(trifluoromethyl)biphenyl-3-carbonitrile	1261444-03-4	97%	250mg	$494.40	2023-09-03
Alichem	A011006634-500mg	6,2'-Bis(trifluoromethyl)biphenyl-3-carbonitrile	1261444-03-4	97%	500mg	$839.45	2023-09-03
Alichem	A011006634-1g	6,2'-Bis(trifluoromethyl)biphenyl-3-carbonitrile	1261444-03-4	97%	1g	$1534.70	2023-09-03